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Compound of Interest

Compound Name: Dowtherm Q

Cat. No.: B12700112 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

optimizing the flow rate of Dowtherm Q for maximum heat transfer in their experimental

setups.

Troubleshooting Guide
Q: My system is not reaching the desired temperature. Could the Dowtherm Q flow rate be the

issue?

A: Yes, an improper flow rate is a common cause of inefficient heat transfer.

Too low of a flow rate: This can lead to a thick, stagnant boundary layer of fluid at the heat

transfer surface, which increases thermal resistance and reduces the overall heat transfer

coefficient. In heated systems, low fluid velocity can also lead to localized overheating and

thermal degradation of the fluid.[1][2]

Too high of a flow rate: While generally promoting better heat transfer, excessively high flow

rates can lead to a significant pressure drop across the system, requiring more powerful and

energy-intensive pumps.[3] At very high velocities, there is also a risk of erosion, particularly

in systems with softer metals or delicate components.

Q: I've noticed a gradual decline in heat transfer performance over time. What could be the

cause related to Dowtherm Q?
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A: A decline in performance can be due to several factors:

Fluid Degradation: Operating Dowtherm Q above its recommended maximum film

temperature of 360°C (675°F) can cause it to break down.[1] These degradation products

can be more viscous and have lower thermal conductivity, leading to fouling of heat transfer

surfaces.

Contamination: The introduction of contaminants into the Dowtherm Q fluid can alter its

physical properties, such as viscosity, which directly impacts the heat transfer coefficient.[1]

[2]

Air Oxidation: If the system is not properly sealed, air can leak in and oxidize the hot fluid.

Oxidative byproducts can be corrosive and lead to the formation of sludge, which will impede

heat transfer.[1]

Q: How can I determine if my Dowtherm Q flow is in the turbulent or laminar regime?

A: You can estimate the flow regime by calculating the Reynolds number (Re):

Re = (ρ * v * D) / μ

ρ = Density of Dowtherm Q at the operating temperature

v = Fluid velocity

D = Pipe/tube diameter

μ = Dynamic viscosity of Dowtherm Q at the operating temperature

A Reynolds number below 2300 generally indicates laminar flow, while a value above 4000

suggests turbulent flow. For optimal heat transfer, you should aim for a turbulent flow regime.

Frequently Asked Questions (FAQs)
Q: What is the recommended flow velocity for Dowtherm Q?

A: For heated systems, a minimum liquid velocity of 6 feet per second (approximately 2 meters

per second) is recommended to prevent excessive fluid film temperatures.[1] A typical design
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range is between 6 to 12 feet per second (2 to 4 m/s).[1] The optimal velocity will depend on a

balance between achieving good heat transfer and the practical limits of your system's

pumping capacity and pressure drop tolerance.[1]

Q: How does temperature affect the optimal flow rate of Dowtherm Q?

A: Temperature significantly impacts the physical properties of Dowtherm Q, which in turn

affects the optimal flow rate. As the temperature of Dowtherm Q increases, its viscosity

decreases.[1] This lower viscosity means that less pumping power is required to achieve a

turbulent flow regime, which is beneficial for heat transfer. The table below summarizes the key

physical properties of Dowtherm Q at various temperatures.

Q: Will increasing the flow rate always improve heat transfer?

A: Generally, increasing the flow rate from a laminar to a turbulent regime will significantly

improve the heat transfer coefficient. In the turbulent flow regime, further increases in flow rate

will continue to enhance the heat transfer coefficient, but with diminishing returns. Eventually,

the gains in heat transfer will be outweighed by the increased energy consumption of the pump

and the potential for erosion. Therefore, there is an optimal range for the flow rate that

maximizes heat transfer while minimizing operational costs and risks.

Data Presentation
The following tables provide key physical property data for Dowtherm Q at various

temperatures, which are essential for calculating the Reynolds number and understanding the

fluid's behavior at different operating conditions.

Table 1: Physical Properties of Dowtherm Q at Various Temperatures (SI Units)
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Temperature
(°C)

Density ( kg/m
³)

Viscosity
(mPa·s)

Thermal
Conductivity
(W/m·K)

Specific Heat
(kJ/kg·K)

0 980.5 7.56 0.1244 1.589

50 947.8 2.14 0.1197 1.733

100 915.1 0.89 0.1149 1.878

150 882.4 0.49 0.1102 2.022

200 849.7 0.31 0.1054 2.166

250 817.0 0.22 0.1007 2.311

300 784.3 0.16 0.0959 2.455

Data sourced from Dowtherm Q Technical Data Sheets.[4][5]

Table 2: Physical Properties of Dowtherm Q at Various Temperatures (English Units)

Temperature
(°F)

Density (lb/ft³) Viscosity (cP)
Thermal
Conductivity
(Btu/hr·ft·°F)

Specific Heat
(Btu/lb·°F)

32 61.21 7.56 0.0720 0.380

122 59.17 2.14 0.0692 0.414

212 57.13 0.89 0.0664 0.449

302 55.08 0.49 0.0637 0.483

392 53.04 0.31 0.0609 0.517

482 50.99 0.22 0.0582 0.552

572 48.95 0.16 0.0554 0.586

Data sourced from Dowtherm Q Technical Data Sheets.[4][5]
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Experimental Protocols
Objective: To determine the optimal flow rate of Dowtherm Q for maximum heat transfer in a

specific experimental setup (e.g., a shell and tube heat exchanger).

Materials:

Experimental setup with a heat source and a heat sink.

Dowtherm Q heat transfer fluid.

Variable speed pump to control the flow rate of Dowtherm Q.

Flow meter to measure the volumetric flow rate.

Temperature sensors (e.g., thermocouples or RTDs) at the inlet and outlet of the heat

exchanger for both Dowtherm Q and the process fluid.

Pressure sensors at the inlet and outlet of the heat exchanger to measure pressure drop.

Data acquisition system to record temperature, flow rate, and pressure readings.

Methodology:

System Preparation:

Ensure the system is clean and free of any contaminants.

Charge the system with Dowtherm Q, following all safety precautions outlined in the

Safety Data Sheet (SDS).

Purge the system of any air to prevent oxidation of the fluid.[1]

Experimental Procedure:

Set the process fluid flow rate and inlet temperature to the desired and constant values.

Start the Dowtherm Q circulation pump at a low flow rate.
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Allow the system to reach a steady state, where the inlet and outlet temperatures of both

fluids are stable.

Record the following data:

Dowtherm Q inlet temperature (T_in_dow)

Dowtherm Q outlet temperature (T_out_dow)

Process fluid inlet temperature (T_in_proc)

Process fluid outlet temperature (T_out_proc)

Dowtherm Q volumetric flow rate (V_dot_dow)

Pressure drop across the heat exchanger (ΔP_dow)

Incrementally increase the Dowtherm Q flow rate using the variable speed pump.

Repeat the process of reaching a steady state and recording the data at each new flow

rate. Continue this for a range of flow rates, ensuring to cover both laminar and turbulent

flow regimes if possible.

Data Analysis:

For each flow rate, calculate the rate of heat transfer (q) using the following equation:

q = m_dot_dow * C_p_dow * (T_in_dow - T_out_dow)

m_dot_dow = mass flow rate of Dowtherm Q (ρ_dow * V_dot_dow)

C_p_dow = specific heat of Dowtherm Q at the average temperature

Calculate the Log Mean Temperature Difference (LMTD) for the heat exchanger.

Calculate the overall heat transfer coefficient (U) for each flow rate:

U = q / (A * LMTD)

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b12700112?utm_src=pdf-body
https://www.benchchem.com/product/b12700112?utm_src=pdf-body
https://www.benchchem.com/product/b12700112?utm_src=pdf-body
https://www.benchchem.com/product/b12700112?utm_src=pdf-body
https://www.benchchem.com/product/b12700112?utm_src=pdf-body
https://www.benchchem.com/product/b12700112?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12700112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A = heat transfer surface area

Plot the overall heat transfer coefficient (U) as a function of the Dowtherm Q flow rate.

The optimal flow rate will be in the region where the heat transfer coefficient is maximized

before the curve begins to plateau and the pressure drop increases significantly.

Mandatory Visualization
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Caption: Relationship between Dowtherm Q flow rate and heat transfer optimization factors.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b12700112?utm_src=pdf-body
https://www.benchchem.com/product/b12700112?utm_src=pdf-body-img
https://www.benchchem.com/product/b12700112?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12700112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
Poor Heat Transfer

Is Flow Rate within
Recommended Range

(2-4 m/s)?

Is Fluid Clear and
Free of Debris?

Yes

Adjust Pump Speed

No

Is Operating Temperature
Below Max Film Temp

(360°C)?

Yes

Filter or Replace
Dowtherm Q

No

Reduce Heater Output

No

System Optimized

Yes

Contact Technical
Support

If issues persist

Click to download full resolution via product page

Caption: Troubleshooting workflow for poor heat transfer with Dowtherm Q.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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